Cas no 1804345-33-2 (5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804345-33-2
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4834037
• Update Time: 2025-05-19

5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-5-3(13)2-14-7(4(5)6(9)15)17-8(10,11)12/h2H,1H3
• InChI Key： WTLYRBZSOLBIFR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)Cl)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

Research Brief on 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS: 1804345-33-2)

5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS: 1804345-33-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile building block for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that the compound's reactivity with various nucleophiles, such as amines and alcohols, enables the efficient construction of diverse heterocyclic scaffolds. These scaffolds were subsequently evaluated for their inhibitory activity against a panel of kinases, with several derivatives showing promising selectivity profiles. The findings underscore the compound's potential in targeting kinase-driven pathologies, such as cancer and inflammatory diseases.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the design of antimicrobial agents. The researchers utilized the carbonyl chloride moiety to introduce amide linkages, resulting in a series of pyridine-3-carboxamide derivatives. These derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed the observed antimicrobial effects to the synergistic interplay between the trifluoromethoxy group and the iodo substituent, which enhances membrane permeability and target binding.

From a synthetic chemistry perspective, 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride has also been investigated for its stability and reactivity under various conditions. A 2022 study in Tetrahedron Letters detailed optimized protocols for its handling and storage, emphasizing the need for anhydrous conditions to prevent hydrolysis of the carbonyl chloride group. The study also provided insights into the compound's compatibility with common coupling reagents, such as HATU and EDCI, which are frequently used in peptide and small-molecule synthesis.

Looking ahead, the continued exploration of 5-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is expected to yield further advancements in drug discovery and chemical biology. Its unique structural features and demonstrated utility in diverse applications position it as a valuable tool for researchers. Future studies may focus on expanding its use in the development of targeted therapies and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.